Cas no 2125-91-9 (4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide)

4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide structure
2125-91-9 structure
Product Name:4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide
CAS No:2125-91-9
MF:C5H6N4O2
MW:154.12673997879
CID:249706
PubChem ID:45122800
Update Time:2025-04-19

4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarboxylicacid, 2,3-dihydro-3-oxo-, hydrazide
    • 6-oxo-1H-pyridazine-5-carbohydrazide
    • 2125-91-9
    • DTXSID00669393
    • 3-oxo-2,3-dihydropyridazine-4-carbohydrazide
    • Inchi: 1S/C5H6N4O2/c6-8-4(10)3-1-2-7-9-5(3)11/h1-2H,6H2,(H,8,10)(H,9,11)
    • InChI Key: PIJZPMBSSLXALM-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NN)=O)=CC=NN1

Computed Properties

  • Exact Mass: 154.04918
  • Monoisotopic Mass: 154.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.6A^2
  • XLogP3: -1.4

Experimental Properties

  • PSA: 96.58
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